Cas no 181954-34-7 (Fmoc-Dap-OH)
Fmoc-Dap-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-Dap
- Fmoc-Dap-OH
- Fmoc-L-2,3-diaminopropionic acid hydrochloride
- Fmoc-Dapa-OH
- Fmoc-Dap-OH·HCl
- Fmoc-Dap-OH.HCl(Na-Fmoc-2,3-Diaminopropionic acid hydrochloride)
- Fmoc-L-alpha,beta-diaminopropionic acid
- Fmoc-L-Dapa-OH
- Fmoc-L-Dap-OH
- N2-Fmoc-L-2,3-diaminopropionic acid
- N-α -Fmoc-L-2,3-diaminopropionic acid
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-aminopropanoic acid
- 3-Amino-N-Fmoc-L-alanine
- Fmoc-(S)-2,3-diaminopropionic acid
- FMOC-DAP-OH HCL
- FMOC-L-2,3-DIAMINOPROPIONIC ACID
- FMOC-L-DAP-OH HCL
- FMOC-L-DPA-OH
- FMOC-L-Α
- Fomc-L-Dpa-OH
- N2-Fmoc-L-DAP-OH
- RARECHEM EM WB 0109
- Β-DIAMINOPROPIONIC ACID
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-2,3-DIAMINOPROPIONIC ACID HYDROCHLORID
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-2,3-DIAMINOPROPIONIC ACID HYDROCHLORIDE
- N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-L-2,3-DIAMINOPROPIONIC ACID
- N-ALPHA-FMOC-L-ALPHA,BETA-DIA
- (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-3-minopropanoic acid
- FMoc-Dap-OHFMoc-Dap-OH
- EN300-96308
- CS-W013939
- 326486-41-3
- A850892
- MFCD00237019
- (2S)-3-azaniumyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
- Nalpha-Fmoc-L-2,3-diaminopropionic acid
- AM20030205
- AKOS015892809
- (s)-2-(fmoc-amino)-3-aminopropanoic acid
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-aminopropanoic acid
- Fmoc-Dap-OH, >=97.0% (HPLC)
- 181954-34-7
- (2S)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- J-011646
- DS-13373
- 3-amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanine
- L-Alanine, 3-amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- SCHEMBL418101
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-2,3-diaminopropionic acid
- (2S)-3-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- A50504
- Alanine, 3-amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- HDSLKWZYHRLRRL-INIZCTEOSA-N
- (2S)-3-amino-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
- 3-Amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]alanine
- DB-394573
-
- MDL: MFCD00237019
- Inchi: 1S/C18H18N2O4/c19-9-16(17(21)22)20-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10,19H2,(H,20,23)(H,21,22)/t16-/m0/s1
- InChI Key: HDSLKWZYHRLRRL-INIZCTEOSA-N
- SMILES: O(C(N[C@H](C(=O)O)CN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 326.12700
- Monoisotopic Mass: 326.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.5
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Boiling Point: 579.5±50.0 °C at 760 mmHg
- Flash Point: 304.3±30.1 °C
- Refractive Index: 1.628
- PSA: 101.65000
- LogP: 3.02820
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Fmoc-Dap-OH Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:10
- HazardClass:IRRITANT
- Storage Condition:2-8°C
- Safety Term:S22;S24/25
Fmoc-Dap-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F628615-100mg |
Fmoc-Dap-OH |
181954-34-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F628615-250mg |
Fmoc-Dap-OH |
181954-34-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F628615-500mg |
Fmoc-Dap-OH |
181954-34-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F628615-1g |
Fmoc-Dap-OH |
181954-34-7 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F807821-1g |
Fmoc-DAP-OH |
181954-34-7 | 97% | 1g |
¥315.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F807821-5g |
Fmoc-DAP-OH |
181954-34-7 | 97% | 5g |
¥784.80 | 2022-01-14 | |
| AAPPTec | UFO101-5g |
Fmoc-Dap-OH |
181954-34-7 | 5g |
$165.00 | 2024-07-19 | ||
| AAPPTec | UFO101-25g |
Fmoc-Dap-OH |
181954-34-7 | 25g |
$735.00 | 2024-07-19 | ||
| Apollo Scientific | OR960676-1g |
Fmoc-Dap-OH |
181954-34-7 | 98+% | 1g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR960676-5g |
Fmoc-Dap-OH |
181954-34-7 | 98+% | 5g |
£81.00 | 2025-02-20 |
Fmoc-Dap-OH Suppliers
Fmoc-Dap-OH Related Literature
-
Carina Hey Pui Cheung,Jianchao Xu,Chi Lung Lee,Yanfeng Zhang,Ruohan Wei,Donald Bierer,Xuhui Huang,Xuechen Li Chem. Sci. 2021 12 7091
-
Vincent E. Zwicker,Benjamin M. Long,Katrina A. Jolliffe Org. Biomol. Chem. 2015 13 7822
-
Kin-ya Tomizaki,Hisakazu Mihara J. Mater. Chem. 2005 15 2732
Additional information on Fmoc-Dap-OH
Professional Introduction to Fmoc-Dap-OH (CAS No. 181954-34-7)
The compound Fmoc-Dap-OH, with the CAS number 181954-34-7, is a crucial intermediate in the field of solid-phase peptide synthesis (SPPS). This trifunctional amino acid derivative plays a pivotal role in the construction of complex peptides, particularly in the pharmaceutical and biotechnology industries. Its unique chemical structure, featuring an amino group protected by an Fmoc (fluorenylmethyloxycarbonyl) group and a carboxyl group terminated with an hydroxyl (OH) moiety, makes it an indispensable tool for synthetic chemists.
In recent years, the demand for high-quality peptide-based therapeutics has surged, driven by advancements in medicinal chemistry and an increased understanding of peptide bioactivity. Fmoc-Dap-OH has emerged as a preferred building block due to its stability and compatibility with various coupling reagents used in SPPS. The Fmoc protection strategy is particularly favored for its ability to selectively block the amino group while allowing for controlled coupling of subsequent amino acids. This selectivity is essential for achieving high yields and purity in peptide synthesis.
The hydroxyl group at the carboxyl terminus of Fmoc-Dap-OH provides additional versatility, enabling further functionalization or modifications post-synthesis. This feature is particularly valuable in designing peptides with specific biological activities, such as targeting receptors or enzymes. Recent studies have highlighted its utility in synthesizing peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties.
One of the most significant applications of Fmoc-Dap-OH is in the development of peptide-based vaccines. Peptides conjugated to adjuvants or displayed on nanoparticles have shown promise in eliciting robust immune responses. The ability to precisely control the sequence and conformation of these peptides using SPPS has opened new avenues for vaccine design. For instance, recent research has demonstrated the successful synthesis of multivalent peptide vaccines using Fmoc-Dap-OH as a key intermediate, leading to enhanced protection against infectious diseases.
The compound's role extends beyond vaccines to include the synthesis of diagnostic agents and probes for biochemical studies. Peptides labeled with fluorophores or other reporter groups are widely used in imaging and detection technologies. The stability and reactivity profile of Fmoc-Dap-OH make it an ideal candidate for constructing such probes, which are essential for understanding biological processes at the molecular level.
In addition to its pharmaceutical applications, Fmoc-Dap-OH is also utilized in academic research for exploring new synthetic methodologies and developing novel peptide derivatives. The growing interest in green chemistry has prompted investigations into optimizing peptide synthesis processes to minimize waste and improve efficiency. Innovations such as continuous-flow SPPS and solvent-free synthesis techniques have been explored, often incorporating intermediates like Fmoc-Dap-OH due to their well-established compatibility with these methods.
The future prospects for Fmoc-Dap-OH are promising, with ongoing research focusing on expanding its utility in drug discovery and biomaterials science. Advances in computational chemistry and machine learning are enabling more precise predictions of peptide behavior, further enhancing the design and synthesis of complex peptidomimetics. As these technologies mature, compounds like Fmoc-Dap-OH will continue to be integral to the development of next-generation therapeutics.
The versatility and reliability of Fmoc-Dap-OH make it a cornerstone of modern peptide chemistry. Its contributions to synthetic biology, drug development, and diagnostic tools underscore its importance in advancing scientific knowledge and therapeutic innovation. As research progresses, we can expect even more innovative applications to emerge, solidifying its role as a critical component in the chemist's toolkit.
181954-34-7 (Fmoc-Dap-OH) Related Products
- 117398-49-9(Fmoc-Ala-OH (15N))
- 162558-25-0(Fmoc-Dap(Boc)-OH)
- 79990-15-1(Fmoc-D-Ala-OH)
- 1676-75-1(Z-Ser-OtBu)
- 219312-90-0(4-Fmoc-piperazine-2-carboxylic acid)
- 122235-70-5(Boc-Dap(Fmoc)-OH)
- 1155-62-0(N-Carbobenzoxy-L-glutamic acid)
- 207291-76-7((2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid hydrate)
- 35661-38-2(Fmoc-DL-Ala-OH)
- 35661-39-3(Fmoc-Ala-OH)